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Compound of Interest

Compound Name:
Intermediate of tranexamic Acid-

13C2,15N

Cat. No.: B140767 Get Quote

Tranexamic Acid-13C2,15N: Technical Support
Center
This guide provides best practices, frequently asked questions (FAQs), and troubleshooting

advice for the storage and handling of Tranexamic Acid-13C2,15N. It is intended for

researchers, scientists, and drug development professionals to ensure the integrity and stability

of this isotopically labeled compound for accurate experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store the neat (solid) Tranexamic Acid-13C2,15N compound upon receipt?

A1: The neat compound should be stored under the conditions specified on the manufacturer's

certificate of analysis. General best practices recommend storing it in a tightly closed container

in a dry, cool, and well-ventilated place.[1] For long-term storage, a temperature of +4°C is

often recommended.[2] The product should be shipped at room temperature.[2]

Q2: What are the recommended storage conditions for stock solutions of Tranexamic Acid-

13C2,15N?

A2: Stock solutions should generally be stored frozen at -20°C.[3] It is crucial to use amber

glass vials or other light-protecting containers to prevent degradation from light exposure.[3][4]
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Ensure the container cap is sealed tightly to prevent solvent evaporation, which would alter the

solution's concentration.[3]

Q3: How long are prepared stock and working solutions stable?

A3: The stability of solutions depends on the compound, the solvent used, and the storage

conditions. Stock solutions stored correctly at -20°C in sealed, light-protected vials can be

stable for several months.[3] However, working solutions are considerably less stable and

should ideally be prepared fresh on the day of analysis. If short-term storage is necessary, they

should not be stored for more than 16 days under refrigeration.[3] It is highly recommended to

perform your own stability tests to confirm the appropriate storage duration for your specific

experimental conditions.[3]

Q4: What personal protective equipment (PPE) should be used when handling Tranexamic

Acid-13C2,15N?

A4: Standard laboratory PPE should be worn. This includes safety glasses with side-shields,

chemical-resistant gloves, and a lab coat or long-sleeved clothing.[1] Handling should be

performed in a well-ventilated area or under a chemical fume hood.[1]

Q5: Is Tranexamic Acid-13C2,15N sensitive to particular conditions?

A5: Yes. Like its unlabeled counterpart, the compound is stable under normal conditions but

should be kept away from strong acids, strong bases, and strong oxidizing agents.[1] A study

on unlabeled tranexamic acid showed it remains chemically stable for at least 12 weeks at

temperatures up to 50°C; however, glass ampoules were found to crack when stored at -20°C,

so appropriate containers for freezing are essential.[5]

Data Summary
The stability of unlabeled tranexamic acid was evaluated over a 12-week period at various

temperatures. The study found no chemical degradation via HPLC analysis, and the compound

retained its biological activity. However, a critical physical incompatibility was observed at

freezing temperatures.
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Storage
Temperature

Observation after
12 Weeks

Chemical Stability
(HPLC)

Biological Activity

-20°C

All glass ampoules

were cracked by week

1

Not Assessed due to

container failure

Not Assessed due to

container failure

4°C No issues reported
No breakdown

observed
Retained

22°C No issues reported
No breakdown

observed
Retained

50°C No issues reported
No breakdown

observed
Retained

Data summarized

from a stability study

on unlabeled

Tranexamic Acid.[5]

Experimental Protocols
Protocol: Preparation of Stock and Working Solutions

This protocol outlines the general steps for preparing solutions of Tranexamic Acid-13C2,15N

for use as an internal standard in quantitative analysis.

Equilibration: Allow the container of neat Tranexamic Acid-13C2,15N to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.

Stock Solution Preparation (e.g., 1 mg/mL):

Weigh the required amount of the neat compound using a calibrated analytical balance.

Add the compound to a Class A volumetric flask.

Add a portion of the desired solvent (e.g., methanol, water, or a relevant buffer) to dissolve

the compound completely. Use sonication if necessary.
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Once dissolved, fill the flask to the calibration mark with the solvent.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Transfer the stock solution to a labeled, amber glass vial for storage at -20°C.[3]

Working Solution Preparation:

Prepare working solutions by performing serial dilutions of the stock solution with the

appropriate solvent or matrix.

It is best practice to prepare working solutions fresh for each analytical run to ensure

accuracy.[3]

If used in a biological matrix, evaluate the stability of the standard in that specific matrix

under your experimental conditions.[3]

Troubleshooting Guide
Q: I am observing high variability in the internal standard (IS) response across my analytical

run. What could be the cause?

A: High variability in the IS response is a common issue that can compromise analytical

accuracy. The following workflow can help identify the root cause.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_stable_isotope_labeled_internal_standards.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_stable_isotope_labeled_internal_standards.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storing_stable_isotope_labeled_internal_standards.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Internal Standard Variability
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Caption: A decision tree for troubleshooting internal standard variability.[3]

Q: My IS response is gradually decreasing over the course of a long analytical run. What

should I check?
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A: A gradual drift in the IS response can indicate several issues:

Instrument Sensitivity Drift: The instrument's performance may be changing over time. If the

analyte-to-IS ratio remains consistent, the data may still be valid, but this warrants an

instrument performance check.[3]

IS Stability in the Autosampler: The working solution may be degrading in the autosampler,

especially if it is not temperature-controlled. Ensure the autosampler is maintained at a

recommended cool temperature.[3]

Solvent Evaporation: If using a volatile solvent, evaporation from sample vials in the

autosampler can concentrate the sample, leading to an apparent increase in response, or if

the IS solvent evaporates, it can lead to other issues. Ensure vials are properly capped.

Q: What should I do if I suspect my Tranexamic Acid-13C2,15N has been improperly stored or

handled?

A: If you suspect the integrity of the compound has been compromised, do not use it for

quantitative analysis. Using a degraded or improperly concentrated standard can lead to

inaccurate results. Obtain a new, certified standard and prepare fresh stock and working

solutions according to the recommended protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [tranexamic Acid-13C2,15N storage and handling best
practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140767#tranexamic-acid-13c2-15n-storage-and-
handling-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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